Cas no 53830-52-7 (3-Pyridinecarbothioamide, N-methyl-)
53830-52-7 structure
Product Name:3-Pyridinecarbothioamide, N-methyl-
CAS No:53830-52-7
MF:C7H8N2S
MW:152.216819763184
CID:356269
PubChem ID:9989425
Update Time:2025-04-19
3-Pyridinecarbothioamide, N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbothioamide, N-methyl-
- N-methylpyridine-3-carbothioamide
- 53830-52-7
- OWH
- SCHEMBL21003304
- DTXSID30433685
- SCHEMBL1686736
-
- Inchi: 1S/C7H8N2S/c1-8-7(10)6-3-2-4-9-5-6/h2-5H,1H3,(H,8,10)
- InChI Key: FDIVIVQWGKEWIT-UHFFFAOYSA-N
- SMILES: S=C(C1C=NC=CC=1)NC
Computed Properties
- Exact Mass: 152.04094
- Monoisotopic Mass: 152.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57Ų
Experimental Properties
- PSA: 24.92
3-Pyridinecarbothioamide, N-methyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
53830-52-7 (3-Pyridinecarbothioamide, N-methyl-) Related Products
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